Cas no 85-22-3 (Pentabromoethylbenzene)

• Product Name: Pentabromoethylbenzene
• CAS No: 85-22-3
• MF: C₈H₅Br₅
• MW: 500.645298719406
• CID: 724492
• PubChem ID: 6800
• Update Time: 2025-10-16

Pentabromoethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4,5-pentabromo-6-ethyl-
• 1,2,3,4,5-pentabromo-6-ethylbenzene
• 2,3,4,5,6-PENTABROMOETHYLBENZENE
• Pentabromoethylbenzene
• 2,3',4,4',5,5'-HEXACB
• Aethyl-pentabrom-benzol
• Benzene,pentabromoethyl
• EB 80
• EINECS 201-593-0
• ethyl-pentabromo-benzene
• eb80
• pentabromoethyl-benzen
• pentabromoethylbenzene(peb)
• 2 3 4 5 6-PENTABROMOETHYLBENZENE 98%
• 1-(Pentabromophenyl)ethane
• 1-Ethyl-2,3,4,5,6-pentabromobenzene
• 2,3,4,5,6-Pentabromo-1-ethylbenzene
• DB-056859
• NCGC00357205-01
• SCHEMBL3683190
• PEB cpd
• DTXCID701782
• 3-05-00-00801 (Beilstein Handbook Reference)
• 85-22-3
• UNII-697LYO57KP
• BRN 3133073
• CAS-85-22-3
• CHEMBL3560446
• W-109308
• 2,3,4,5,6-Pentabromoethylbenzene, analytical standard
• 1,2,3,4,5-Pentabromo-6-ethylbenzene #
• PENTABROMOETHYLBENZENE, 2,3,4,5,6-
• Benzene, pentabromoethyl-
• 697LYO57KP
• Tox21_303981
• Benzene, 1,2,3,4,5-pentabromo-6-ethyl-
• DTXSID7021782
• Q3899218
• NS00006624
• PENTABROMOPHENYLETHANE
• CCRIS 4852

• Inchi： InChI=1S/C8H5Br5/c1-2-3-4(9)6(11)8(13)7(12)5(3)10/h2H2,1H3
• InChI Key： FIAXCDIQXHJNIX-UHFFFAOYSA-N
• SMILES： CCC1=C(C(=C(C(=C1Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 495.63100
• Monoisotopic Mass: 495.631
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2

Experimental Properties

• Color/Form: Insoluble in water. (NTP, 1992)
• Density: 2.8012 (rough estimate)
• Melting Point: 279 to 282 °F (NTP, 1992)
• Boiling Point: 367.74°C (rough estimate)
• Flash Point: 197.2±22.1 °C
• Refractive Index: 1.7040 (estimate)
• PSA: 0.00000
• LogP: 6.06150
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Pentabromoethylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• RTECS：DA6639000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes